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CAS No.: 2013582-27-7

Cat. No.: B12395353

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for in vitro assays to determine the efficacy

of Puligunurad (also known as AR882), a potent and selective inhibitor of the human urate

transporter 1 (URAT1). The primary mechanism of Puligunurad is the inhibition of URAT1-

mediated reabsorption of uric acid in the renal proximal tubule, thereby increasing uric acid

excretion and lowering serum uric acid levels.[1][2] The following protocols are designed for

accurate and reproducible assessment of Puligunurad's inhibitory activity on URAT1.

Mechanism of Action: URAT1 Inhibition
Urate transporter 1 (URAT1), encoded by the SLC22A12 gene, is a key protein in the

regulation of serum uric acid homeostasis.[3] Located on the apical membrane of renal

proximal tubule cells, URAT1 facilitates the reabsorption of uric acid from the glomerular filtrate

back into the bloodstream in exchange for an intracellular anion.[3][4] By inhibiting URAT1,

Puligunurad blocks this reabsorption process, leading to increased urinary excretion of uric

acid and a reduction in serum uric acid levels.[1] This targeted action makes Puligunurad a

promising therapeutic agent for hyperuricemia and gout.[5][6][7]
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Figure 1: Mechanism of URAT1 Inhibition by Puligunurad.

Quantitative Data Summary
The following table summarizes the in vitro potency of Puligunurad in comparison to other

known URAT1 inhibitors.

Compound Target IC50 Value Cell Line Assay Type

Puligunurad

(AR882)
URAT1 67 nM MDCKII-hURAT1

[¹⁴C]Uric Acid

Uptake[1]

Puligunurad

(AR882)
OAT4 2.89 µM HEK293-hOAT4 Not Specified[1]

Lesinurad URAT1 7.3 µM Not Specified Not Specified[1]

Benzbromarone URAT1 196 nM Not Specified Not Specified[1]

Benzbromarone URAT1 0.44 µM
HEK293-

hURAT1

Non-Isotopic Uric

Acid Uptake[8]

SHR4640 URAT1 0.13 µM
HEK293-

hURAT1

Non-Isotopic Uric

Acid Uptake[8]

Experimental Protocols
Protocol 1: Radiolabeled Uric Acid Uptake Assay for
URAT1 Inhibition
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This assay measures the uptake of radiolabeled uric acid into cells stably expressing human

URAT1 (hURAT1). The reduction in uptake in the presence of Puligunurad is used to determine

its inhibitory potency (IC50).
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Figure 2: Workflow for the Radiolabeled Uric Acid Uptake Assay.
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Materials:

MDCKII or HEK293 cells stably expressing human URAT1 (MDCKII-hURAT1 or HEK293-

hURAT1)

Parental MDCKII or HEK293 cells (for control)

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

24-well cell culture plates

Uptake Buffer (e.g., Krebs-Ringer buffer, pH adjusted as needed)[8]

[¹⁴C]Uric Acid

Puligunurad stock solution (in DMSO)

Ice-cold Phosphate-Buffered Saline (PBS)

Cell lysis buffer (e.g., 0.1 M NaOH)

Scintillation cocktail

Liquid scintillation counter

Procedure:

Cell Seeding: Seed the MDCKII-hURAT1 cells in 24-well plates at a density that allows them

to reach approximately 80-90% confluency on the day of the assay. Seed parental cells in

parallel as a negative control.

Compound Preparation: Prepare serial dilutions of Puligunurad in the uptake buffer. Also,

prepare a vehicle control (DMSO in uptake buffer).

Pre-incubation:
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On the day of the assay, aspirate the culture medium from the wells.

Wash the cells once with the uptake buffer.

Add the prepared Puligunurad dilutions and controls to the respective wells.

Pre-incubate the plate for 15-30 minutes at 37°C.[8]

Uptake Initiation:

Prepare the uptake solution by adding [¹⁴C]Uric Acid to the uptake buffer.

Add the [¹⁴C]Uric Acid uptake solution to each well to start the uptake reaction.[9]

Incubate for 10-15 minutes at 37°C.[4]

Uptake Termination:

To stop the uptake, rapidly aspirate the uptake solution.

Immediately wash the cells three times with ice-cold PBS to remove extracellular

radiolabel.[9]

Cell Lysis and Scintillation Counting:

Add cell lysis buffer to each well and incubate to ensure complete lysis.

Transfer the lysate to scintillation vials.

Add scintillation cocktail to each vial.

Measure the radioactivity (counts per minute, CPM) using a liquid scintillation counter.

Data Analysis:

Subtract the CPM from the parental cells (non-specific uptake) from the CPM of the

hURAT1-expressing cells.
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Calculate the percentage of inhibition for each Puligunurad concentration relative to the

vehicle control.

Determine the IC50 value by fitting the data to a dose-response curve using appropriate

software (e.g., GraphPad Prism).

Protocol 2: Non-Isotopic Uric Acid Uptake Assay
This method offers an alternative to using radioactivity by measuring the intracellular

concentration of non-labeled uric acid using a colorimetric assay kit.

Materials:

HEK293 cells stably expressing hURAT1 (HEK293-hURAT1)

Parental HEK293 cells

Cell culture reagents (as in Protocol 1)

24-well cell culture plates

Uptake Buffer (e.g., Krebs-Ringer buffer, pH 8.0)[8]

Uric acid solution (e.g., 750 µM in uptake buffer)[8]

Puligunurad stock solution (in DMSO)

Ice-cold PBS

Cell lysis buffer

Commercial Uric Acid Assay Kit

Procedure:

Cell Seeding and Compound Preparation: Follow steps 1 and 2 from Protocol 1.

Pre-incubation:
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Aspirate the culture medium and wash the cells with the uptake buffer.

Add the Puligunurad dilutions and controls to the wells.

Pre-incubate for 30 minutes at 37°C.[8]

Uptake Initiation:

Add the uric acid solution to each well to initiate uptake.

Incubate for 30 minutes at 37°C.[8]

Uptake Termination and Cell Lysis:

Aspirate the uric acid solution and wash the cells with ice-cold PBS.

Lyse the cells according to the uric acid assay kit's instructions.

Uric Acid Quantification:

Measure the intracellular uric acid concentration in the cell lysates using a commercial uric

acid assay kit, following the manufacturer's protocol. This typically involves a colorimetric

reaction that can be read on a plate reader.

Data Analysis:

Normalize the uric acid concentration to the total protein content in each well.

Calculate the percentage of inhibition and determine the IC50 value as described in

Protocol 1.

These protocols provide a robust framework for the in vitro evaluation of Puligunurad's efficacy

as a URAT1 inhibitor. Adherence to these detailed methodologies will ensure the generation of

high-quality, reproducible data for drug development and research purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10893275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10893275/
https://www.benchchem.com/product/b12395353?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. AR882, a Potent and Selective URAT1 Inhibitor with a Favorable Pharmacological,
Pharmacokinetic and Toxicity Profile - ACR Meeting Abstracts [acrabstracts.org]

2. researchgate.net [researchgate.net]

3. mdpi.com [mdpi.com]

4. Molecular basis of the urate transporter URAT1 inhibition by gout drugs - PMC
[pmc.ncbi.nlm.nih.gov]

5. arthrosi.com [arthrosi.com]

6. pharmacytimes.com [pharmacytimes.com]

7. Arthrosi Therapeutics Receives FDA Fast Track Designation for AR882 in Tophaceous
Gout [prnewswire.com]

8. A System for Discovering Novel Uricosurics Targeting Urate Transporter 1 Based on In
Vitro and In Vivo Modeling - PMC [pmc.ncbi.nlm.nih.gov]

9. Recent Updates of Natural and Synthetic URAT1 Inhibitors and Novel Screening Methods
- PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for In Vitro Efficacy
Testing of Puligunurad]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395353/docs#application-notes-and-protocols-for-
in-vitro-efficacy-testing-of-puligunurad]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://acrabstracts.org/abstract/ar882-a-potent-and-selective-urat1-inhibitor-with-a-favorable-pharmacological-pharmacokinetic-and-toxicity-profile/
https://acrabstracts.org/abstract/ar882-a-potent-and-selective-urat1-inhibitor-with-a-favorable-pharmacological-pharmacokinetic-and-toxicity-profile/
https://www.researchgate.net/publication/351856139_POS1128_COMBINATION_TREATMENT_OF_AR882_A_NEW_URAT1_INHIBITOR_AND_XANTHINE_OXIDASE_INHIBITORS_ALLOPURINOL_OR_FEBUXOSTAT_EFFECT_ON_URIC_ACID_HYPOXANTHINE_AND_XANTHINE_IN_PLASMA_OR_SERUM_AND_URINE
https://www.mdpi.com/2073-4409/13/5/450
https://pmc.ncbi.nlm.nih.gov/articles/PMC12137875/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12137875/
https://arthrosi.com/pipeline/
https://www.pharmacytimes.com/view/ar882-receives-fast-track-designation-from-the-fda-for-treatment-of-clinically-visible-tophaceous-gout
https://www.prnewswire.com/news-releases/arthrosi-therapeutics-receives-fda-fast-track-designation-for-ar882-in-tophaceous-gout-302224771.html
https://www.prnewswire.com/news-releases/arthrosi-therapeutics-receives-fda-fast-track-designation-for-ar882-in-tophaceous-gout-302224771.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10893275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10893275/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8572588/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8572588/
https://www.benchchem.com/product/b12395353/docs#application-notes-and-protocols-for-in-vitro-efficacy-testing-of-puligunurad
https://www.benchchem.com/product/b12395353/docs#application-notes-and-protocols-for-in-vitro-efficacy-testing-of-puligunurad
https://www.benchchem.com/product/b12395353/docs#application-notes-and-protocols-for-in-vitro-efficacy-testing-of-puligunurad
https://www.benchchem.com/product/b12395353/docs#application-notes-and-protocols-for-in-vitro-efficacy-testing-of-puligunurad
https://www.benchchem.com/product/b12395353?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

